Cas no 1286724-18-2 (6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 1286724-18-2
• MF: C₁₄H₁₂N₄O₂S
• MW: 300.335680961609
• CID: 5962416
• PubChem ID: 52903846
• Update Time: 2025-07-14

6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl-2,3-dihydropyridazin-3-one
• 6-(4-methylphenyl)-2-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]-2,3-dihydropyridazin-3-one
• 3(2H)-Pyridazinone, 2-[(4,5-dihydro-5-thioxo-1,3,4-oxadiazol-2-yl)methyl]-6-(4-methylphenyl)-
• F1967-0958
• 2-((5-mercapto-1,3,4-oxadiazol-2-yl)methyl)-6-(p-tolyl)pyridazin-3(2H)-one
• CCG-305262
• 1286724-18-2
• AKOS024618918
• 6-(4-methylphenyl)-2-[(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)methyl]pyridazin-3-one

• Inchi： 1S/C14H12N4O2S/c1-9-2-4-10(5-3-9)11-6-7-13(19)18(17-11)8-12-15-16-14(21)20-12/h2-7H,8H2,1H3,(H,16,21)
• InChI Key： NELPGSFXDQMRDH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=NNC(=S)O2)N=C(C2=CC=C(C)C=C2)C=C1

Computed Properties

• Exact Mass: 300.06809681g/mol
• Monoisotopic Mass: 300.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 432.7±55.0 °C(Predicted)
• pka: 4.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl-2,3-dihydropyridazin-3-one

Introduction to 6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl-2,3-dihydropyridazin-3-one (CAS No. 1286724-18-2)

6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl-2,3-dihydropyridazin-3-one, identified by the CAS number 1286724-18-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines a pyridazine core with functional groups that suggest potential biological activity, making it a subject of considerable research and development. The structural features of this compound, including its aromatic ring systems and heterocyclic moieties, position it as a candidate for further exploration in drug discovery.

The compound's structure is characterized by a 6-(4-methylphenyl) substituent attached to a dihydropyridazin-3-one backbone. This backbone is further modified by a 5-sulfanyl-1,3,4-oxadiazol-2-yl moiety, which introduces sulfur and oxygen atoms into the molecular framework. The presence of these functional groups can influence the compound's electronic properties, solubility, and interactions with biological targets. Such structural complexity often correlates with multifaceted pharmacological effects, making this compound an attractive candidate for therapeutic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The pyridazine scaffold is particularly noteworthy in medicinal chemistry due to its prevalence in biologically active molecules. Pyridazines have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of additional heterocycles or functional groups into the pyridazine core can further modulate these activities, leading to the discovery of new pharmacophores.

The 5-sulfanyl-1,3,4-oxadiazole moiety in 6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl-2,3-dihydropyridazin-3-one adds another layer of complexity to the molecule. Sulfur-containing heterocycles are known for their ability to enhance binding affinity and selectivity towards biological targets. For instance, thiazoles and oxadiazoles have been extensively studied for their role in modulating enzyme activity and receptor binding. The sulfur atom in this moiety can participate in hydrogen bonding or coordinate with metal ions, which may be crucial for its interaction with biological systems.

One of the key aspects of pharmaceutical research is understanding how structural modifications affect biological activity. In the case of 6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl-2,3-dihydropyridazin-3-one, the 4-methylphenyl group contributes to hydrophobic interactions and can influence the compound's solubility and metabolic stability. Additionally, the methyl group may serve as a point for further derivatization or modification to fine-tune its pharmacological profile.

Recent studies have highlighted the importance of computational modeling and high-throughput screening in identifying promising drug candidates. These approaches allow researchers to evaluate the potential biological activity of compounds like 6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl-2,3-dihydropyridazin-3-one before investing significant resources in experimental validation. Advanced computational techniques can predict binding affinities, metabolic stability, and other critical parameters that are essential for drug development.

The dihydropyridazinone core is another important feature of this compound. Dihydropyridazines have been explored for their potential as kinase inhibitors and other enzyme-targeting applications. The three-dimensional structure of this core can influence how it interacts with biological targets at the molecular level. By optimizing the spatial arrangement of atoms within this core structure, researchers can enhance binding affinity and selectivity.

In conclusion,6-(4-methylphenyl)-2-(5-sulfanyl-1,3,4-oxtadiazol - - - - - - - - - - - - - - - - - ) (CAS No.) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features suggest potential biological activities that warrant further investigation through both experimental and computational methods. As our understanding of molecular interactions continues to evolve, such compounds will play an increasingly important role in the discovery and development of new therapeutics.